Cas no 68585-82-0 (Yttrium oxide europium-doped)
Yttrium oxide europium-doped (Y₂O₃:Eu³⁺) is a high-purity inorganic phosphor material known for its exceptional luminescent properties. When excited by ultraviolet or electron beams, it emits intense red fluorescence due to the ⁵D₀→⁷F₂ transition of Eu³⁺ ions. This material exhibits high thermal stability, chemical inertness, and excellent quantum efficiency, making it ideal for applications in cathode-ray tubes (CRTs), fluorescent lamps, and X-ray intensifying screens. Its narrow emission band (~611 nm) ensures precise color reproducibility, while its robust crystal structure provides long-term performance reliability. Y₂O₃:Eu³⁺ is also utilized in solid-state lighting and display technologies, where consistent brightness and color purity are critical.

Yttrium oxide europium-doped structure
Product name:Yttrium oxide europium-doped
Yttrium oxide europium-doped Chemical and Physical Properties
Names and Identifiers
-
- Red phosphor
- Yttrium oxide
- UNII-X8071685XT
- YO 3-245
- Ho Er Tb Yb Lu Y
- Yttrium oxide, europium doped
- 11130-29-3
- EC 215-233-5
- Diyttrium trioxide
- 68585-82-0
- EINECS 234-382-7
- J-525166
- EINECS 215-233-5
- 68585-83-1
- 1314-36-9
- Yttrium(3+) oxide
- YTTRIUM OXIDE (GENERIC)
- Yttrium trioxide
- DTXSID5051573
- Yttrium oxide (Y2O3)
- Yttrium Oxydatum
- Yttria
- Yttrium oxide (Y2O3), europium-doped
- Yttrium oxide europium-doped
- YTTRIUM OXIDE [INCI]
- Q414685
- Tantalum ore
- RUDFQVOCFDJEEF-UHFFFAOYSA-N
- FT-0776071
- X8071685XT
- DTXSID101014558
- Yttrium sesquioxide
- oxygen(2-);yttrium(3+)
- AKOS030228236
- Europium doped yttria
- Europium yttrium oxide
- Yttriumoxideeuropium-doped
- nanopowder,10 wt. % in isopropanol,<100 nm,99.9% metals basis
-
- Inchi: 1S/3O.2Y/q3*-2;2*+3
- InChI Key: CVLPANXSBBGVHI-UHFFFAOYSA-N
- SMILES: [O-2].[O-2].[O-2].[Y+3].[Y+3]
Computed Properties
- Exact Mass: 225.796420g/mol
- Monoisotopic Mass: 225.796420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3Ų
Experimental Properties
- Color/Form: Reddish white powder
- Melting Point: >1600 °C (lit.)
- LogP: -0.35640
Yttrium oxide europium-doped Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Yttrium oxide europium-doped Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 756490-25G |
Yttrium oxide, europium doped |
68585-82-0 | 25g |
¥1109.54 | 2023-11-23 |
Yttrium oxide europium-doped Related Literature
-
1. Vapor-phase production of nanomaterialsMohammad Malekzadeh,Mark T. Swihart Chem. Soc. Rev. 2021 50 7132
-
Shangyuan Yang,Jian Hao,Xihong Guo,Huan Huang,Rongli Cui,Guoming Lin,Cheng Li,Jinquan Dong,Baoyun Sun RSC Adv. 2015 5 21634
-
Ji Hye Oh,Yun Jae Eo,Hee Chang Yoon,Young-Duk Huh,Young Rag Do J. Mater. Chem. C 2016 4 8326
-
Marikumar Rajendran,Sivakumar Vaidyanathan New J. Chem. 2020 44 5354
-
Feng Hong,Haiping Xu,Liu Yang,Guixia Liu,Chao Song,Xiangting Dong,Wensheng Yu New J. Chem. 2019 43 14859
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